Cas no 61482-29-9 (Ethanimidothioic acid, N-methoxy-, methyl ester)

• Product Name: Ethanimidothioic acid, N-methoxy-, methyl ester
• CAS No: 61482-29-9
• MF: C₄H₉NOS
• MW: 119.185359716415
• CID: 477769
• PubChem ID: 71395432
• Update Time: 2025-04-19

Ethanimidothioic acid, N-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanimidothioic acid, N-methoxy-, methyl ester
• methyl N-methoxyethanimidothioate
• DTXSID90817048
• 61482-29-9

• Inchi： 1S/C4H9NOS/c1-4(7-3)5-6-2/h1-3H3
• InChI Key： QBODYUIZBWXQAD-UHFFFAOYSA-N
• SMILES： S(C)C(C)=NOC

Computed Properties

• Exact Mass: 119.04057
• Monoisotopic Mass: 119.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• PSA: 21.59